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Compound of Interest

Compound Name: Neodymium bromide

Cat. No.: B086728

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety data currently
available for neodymium bromide (NdBrs). Given the limited direct toxicological data for
neodymium bromide, this guide incorporates information from closely related neodymium
compounds, such as neodymium oxide (Nd203) and neodymium chloride (NdClIs), to provide a
comprehensive assessment of potential hazards. The toxicity of these compounds is largely
attributed to the neodymium ion (Nd3*). This document is intended to inform safe handling
practices and risk assessments in research and development settings.

Toxicological Data

The acute toxicity of neodymium compounds by ingestion is considered to be low. However,
data for inhalation and chronic exposure suggest more significant health risks. The available
guantitative toxicological data for various neodymium compounds are summarized below.

Table 1: Acute Toxicity Data for Neodymium Compounds
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Compound Test

Species

Route

LD50/LC50

Reference

Neodymium
- LD50
Silicate

Rat

Oral

525 mg/kg

[1]

Neodymium
Oxide LD50
(Nd203)

Rat

Oral

>5,000 mg/kg

[2]

Neodymium
Oxide LC50
(Nd203)

Rat

Inhalation

4,980 mg/m3

[2]

Neodymium
Chloride LD50
(NdCls)

Mouse

Oral

3,014 mg/kg

[3]

Table 2: Summary of Toxicological Effects of Neodymium Compounds
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Endpoint

Effect

Compound(s)
Studied

Key Findings

Skin Irritation

Causes skin irritation.

Neodymium Bromide

Classified as a skin
irritant.[4]

Eye Irritation

Causes serious eye

irritation.

Neodymium Bromide

Classified as a serious

eye irritant.[4]

Respiratory Irritation

May cause respiratory

irritation.

Neodymium Bromide

May cause irritation to

the respiratory tract.[5]

Inhalation Toxicity

Lung inflammation,
pulmonary alveolar

proteinosis.

Neodymium Oxide

Repeated inhalation
exposure in rats led to
inflammatory cell
infiltration and protein
accumulation in the

lungs.[2]

Systemic Toxicity
(Oral)

Liver, kidney, and

heart toxicity.

Neodymium Chloride

Prolonged oral
administration in mice
induced organ toxicity,
likely through

oxidative stress.

Genotoxicity

Hepatic genotoxicity.

Neodymium Nitrate

Intragastric
administration in mice
induced DNA damage
in the liver, potentially
via the p53 signaling
pathway.

Carcinogenicity

Not classified as a

carcinogen.

General Neodymium

Compounds

Not listed as a
carcinogen by IARC,
ACGIH, or NTP.

Reproductive/Develop

No definitive data

Neodymium Bromide

Effects have not been

mental Toxicity available. Hydrate fully investigated.[6]
Experimental Protocols
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Standardized protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD), are crucial for the reliable assessment of chemical safety.
The following are summaries of key experimental protocols relevant to the health and safety
assessment of neodymium bromide.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)

This method is used to estimate the acute oral toxicity (LD50) of a substance.[7][8]

» Principle: A stepwise procedure with a limited number of animals per step is used. The
outcome of each step determines the dose for the next step. The method aims to classify the
substance into a specific toxicity class rather than determining a precise LD50 value, thus
reducing the number of animals required.[9]

e Procedure:

o

A single dose of the substance is administered orally to a small group of animals (typically
three).

o Animals are observed for a defined period (e.g., 14 days) for signs of toxicity and mortality.

o Depending on the outcome (number of mortalities), the dose is increased or decreased for
the subsequent group of animals, or the study is concluded.

o Observations include changes in skin, fur, eyes, mucous membranes, respiratory,
circulatory, autonomic and central nervous systems, and somatomotor activity and
behavior pattern.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This guideline describes a procedure for assessing the potential of a substance to cause
irreversible (corrosion) or reversible (irritation) skin damage.

e Principle: The substance is applied to a small area of the skin of an animal (typically a rabbit)
for a defined period. The degree of skin reaction is then assessed.
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e Procedure:

o

A small area of the animal's fur is clipped.

[¢]

The test substance is applied to the skin and covered with a gauze patch.

[¢]

After a set exposure period (e.g., 4 hours), the patch is removed, and the skin is cleaned.

[e]

The skin is observed for erythema (redness) and edema (swelling) at specific intervals
(e.g., 1, 24, 48, and 72 hours after patch removal).

[e]

The severity of the skin reactions is scored and used to classify the substance.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause damage to the eye.

¢ Principle: A single dose of the substance is applied to the eye of an animal (typically a
rabbit), and the effects on the cornea, iris, and conjunctiva are observed and scored over
time.

e Procedure:

o The test substance is instilled into the conjunctival sac of one eye of the animal. The other
eye serves as a control.

o The eyes are examined at 1, 24, 48, and 72 hours after application.

o Lesions of the cornea (opacity), iris (inflammation), and conjunctiva (redness and swelling)
are scored.

o The reversibility of any observed effects is also assessed.

Visualizations
Signaling Pathway: Neodymium-Induced Genotoxicity

Studies on neodymium nitrate suggest that its genotoxicity may be mediated through the p53
signaling pathway, a critical regulator of the cellular response to DNA damage. Neodymium-
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induced oxidative stress can lead to DNA strand breaks, activating this pathway and potentially

leading to apoptosis (programmed cell death).

Click to download full resolution via product page

Caption: p53-mediated apoptosis pathway potentially induced by neodymium compounds.

Experimental Workflow: Chemical Safety Assessment

The following diagram illustrates a typical workflow for assessing the health and safety of a
chemical substance like neodymium bromide, incorporating both in silico and in vitro/in vivo

testing methodologies.
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Caption: General workflow for chemical health and safety assessment.
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Safe Handling and Personal Protective Equipment

(PPE)

Based on the known hazards of neodymium compounds, the following handling procedures

and personal protective equipment are recommended to minimize exposure and ensure

laboratory safety.

Table 3: Recommended Handling and Personal Protective Equipment

Control Measure

Recommendation

Engineering Controls

- Work in a well-ventilated area, preferably in a
chemical fume hood. - Ensure eyewash stations

and safety showers are readily accessible.

Personal Protective Equipment (PPE)

- Eye/Face Protection: Wear chemical safety
goggles or a face shield. - Skin Protection: Wear
impervious gloves (e.qg., nitrile rubber) and a lab
coat. - Respiratory Protection: If dusts are
generated, use a NIOSH-approved respirator

with a particulate filter.

Hygiene Practices

- Avoid breathing dust. - Do not eat, drink, or
smoke in the laboratory. - Wash hands
thoroughly after handling. - Launder

contaminated clothing before reuse.

Storage

- Store in a tightly closed container in a dry,
cool, and well-ventilated place. - Neodymium

bromide is hygroscopic; protect from moisture.

Spill Response

- For dry spills, avoid generating dust. Sweep or
vacuum up the material and place it in a sealed
container for disposal. - For wet spills, absorb
with an inert material and place in a sealed

container for disposal.

Conclusion
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While specific toxicological data for neodymium bromide are scarce, the available information
on other neodymium salts provides a basis for a precautionary approach to its handling.
Neodymium bromide should be considered a skin and eye irritant, with potential for
respiratory irritation. The primary long-term health concerns associated with neodymium
exposure are related to inhalation, which can lead to lung damage, and potential systemic
effects on the liver, kidneys, and heart with chronic exposure. Researchers and drug
development professionals should adhere to strict safety protocols, including the use of
appropriate personal protective equipment and engineering controls, to minimize the risk of
exposure. Further research into the specific toxicological profile of neodymium bromide is
warranted to refine these safety recommendations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086728#health-and-safety-data-for-neodymium-
bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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